Cas no 919076-57-6 (Benzene, 1-ethynyl-4-[2-(4-methylphenyl)ethynyl]-)

• Product Name: Benzene, 1-ethynyl-4-[2-(4-methylphenyl)ethynyl]-
• CAS No: 919076-57-6
• MF: C₁₇H₁₂
• MW: 216.277184486389
• CID: 767134
• PubChem ID: 22966495
• Update Time: 2025-04-19

Benzene, 1-ethynyl-4-[2-(4-methylphenyl)ethynyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-ethynyl-4-[2-(4-methylphenyl)ethynyl]-
• 1-ethynyl-4-[2-(4-methylphenyl)ethynyl]benzene
• IXEFOEROIQNSMP-UHFFFAOYSA-N
• 1-Ethynyl-4-[(4-methylphenyl)ethynyl]benzene
• DTXSID50629240
• 919076-57-6
• 1-ethynyl-4-(p-tolylethynyl)benzene
• 1-ethynyl-4-(4-methylphenylethynyl)benzene

• Inchi： 1S/C17H12/c1-3-15-8-10-17(11-9-15)13-12-16-6-4-14(2)5-7-16/h1,4-11H,2H3
• InChI Key： IXEFOEROIQNSMP-UHFFFAOYSA-N
• SMILES： C1(C)C=CC(C#CC2C=CC(C#C)=CC=2)=CC=1

Computed Properties

• Exact Mass: 216.093900383g/mol
• Monoisotopic Mass: 216.093900383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 0Ų